Cas no 32427-76-2 ([(e)-[cyclopropyl(thiophen-2-yl)methylidene]amino]thiourea)

• Product Name: [(e)-[cyclopropyl(thiophen-2-yl)methylidene]amino]thiourea
• CAS No: 32427-76-2
• MF: C₉H₁₁N₃S₂
• MW: 225.333738565445
• CID: 1451106
• PubChem ID: 5357164
• Update Time: 2025-04-20

[(e)-[cyclopropyl(thiophen-2-yl)methylidene]amino]thiourea Chemical and Physical Properties

Names and Identifiers

• [(e)-[cyclopropyl(thiophen-2-yl)methylidene]amino]thiourea
• NSC72049
• NSC-72049
• NSC72049; NSC-72049;
• 32427-76-2
• DTXSID10418213

• Inchi： 1S/C9H11N3S2/c10-9(13)12-11-8(6-3-4-6)7-2-1-5-14-7/h1-2,5-6H,3-4H2,(H3,10,12,13)/b11-8+
• InChI Key： QLMDPXBCWHQVJF-DHZHZOJOSA-N
• SMILES： S1C=CC=C1/C(/C1CC1)=N/NC(N)=S

Computed Properties

• Exact Mass: 225.03963
• Monoisotopic Mass: 225.03943971g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 111Ų

Experimental Properties

• PSA: 50.41
• LogP: 2.78660